Cas no 1044305-89-6 ((R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine)

• Product Name: (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine
• CAS No: 1044305-89-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4559740
• Update Time: 2025-05-21

(R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-aMine
• 3-Pyrrolidinamine, 1-(tetrahydro-2H-pyran-4-yl)-, (3R)-
• (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine

• Inchi： 1S/C9H18N2O/c10-8-1-4-11(7-8)9-2-5-12-6-3-9/h8-9H,1-7,10H2/t8-/m1/s1
• InChI Key： ZFQDRISFVOYKQU-MRVPVSSYSA-N
• SMILES： N1(C2CCOCC2)CC[C@@H](N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 258.8±40.0 °C at 760 mmHg
• Flash Point: 110.3±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine

Compound CAS No. 1044305-89-6: (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine

The compound (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine, identified by the CAS registry number 1044305-89-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a pyrrolidine ring substituted with a tetrahydropyran group at the 1-position and an amino group at the 3-position. The (R) configuration indicates that the chiral center at carbon 3 is in the R configuration, which is critical for its stereochemical properties and biological activity.

Recent studies have highlighted the importance of this compound in drug discovery and development. Its unique structure allows for diverse interactions with biological targets, making it a promising candidate for various therapeutic areas. For instance, research has shown that this compound exhibits potential as a modulator of ion channels, which are critical for cellular communication and homeostasis. Additionally, its ability to act as a ligand for G-protein coupled receptors (GPCRs) has opened new avenues for exploring its role in treating conditions such as pain, inflammation, and neurodegenerative diseases.

The synthesis of (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the tetrahydropyran substituent through etherification or other suitable reactions. The stereochemistry at the chiral center is carefully controlled during these steps to ensure the correct (R) configuration. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to optimize the yield and enantiomeric purity of this compound.

From a physical standpoint, this compound exhibits a melting point of approximately 155°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control during manufacturing processes.

In terms of biological activity, recent studies have demonstrated that (R)-1-(Tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine possesses potent anti-inflammatory properties. Preclinical experiments have shown that it inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Furthermore, its ability to modulate pain pathways has been explored in animal models of neuropathic pain, where it exhibited significant analgesic effects without causing overt toxicity or side effects.

The application of this compound extends beyond pharmacology into materials science. Its unique structure allows for its use as a building block in the synthesis of advanced materials such as polymers and nanoparticles. For example, researchers have utilized this compound to create stimuli-responsive polymers that exhibit reversible changes in their physical properties under specific environmental conditions. Such materials hold promise for applications in drug delivery systems, sensors, and adaptive coatings.

From an environmental perspective, understanding the fate and transport of (R)-1-(Tetrahydro-2H-pyran-4-y)pyrrolidin...